N'-[1-Amino-2-(3-chlorophenoxy)ethylidene]hydrazinecarboxylic acid tert-butyl ester

• Molecular Formula: C13H18ClN3O3
• Molecular Weight: 299.75 g/mol
• IUPAC Name: tert-butyl N-[(E)-[1-amino-2-(3-chlorophenoxy)ethylidene]amino]carbamate
• InChI: InChI=1S/C13H18ClN3O3/c1-13(2,3)20-12(18)17-16-11(15)8-19-10-6-4-5-9(14)7-10/h4-7H,8H2,1-3H3,(H2,15,16)(H,17,18)
• InChI Key: RDEOMXSPCUISMT-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N/N=C(\COC1=CC(=CC=C1)Cl)/N
• SMILES: CC(C)(C)OC(=O)NN=C(COC1=CC(=CC=C1)Cl)N
• CAS No.: 1053655-83-6

Description

N'-[1-Amino-2-(3-chlorophenoxy)ethylidene]hydrazinecarboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H18ClN3O3 and its molecular weight is 299.75 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

One of the research applications of compounds similar to N'-[1-Amino-2-(3-chlorophenoxy)ethylidene]hydrazinecarboxylic acid tert-butyl ester involves the study of their synthesis and crystal structures. For example, Zou Xia (2001) synthesized a closely related compound and analyzed its crystal structure, highlighting the importance of such studies in understanding the physical and chemical properties of these compounds (Zou Xia, 2001).

Reactivity and Synthesis of Heterocycles

Research has also focused on the reactivity of similar compounds and their utility in synthesizing heterocycles. Mara E. F. Braibante et al. (2002) investigated the reactivity of chloroacetylated β-enamino compounds, which are structurally related, to evaluate their potential in forming polyfunctionalized heterocyclic compounds (Braibante et al., 2002).

Insecticidal Evaluation

Compounds structurally related to this compound have also been evaluated for their insecticidal properties. Chunhui Mao et al. (2004) synthesized novel N-oxalyl derivatives of tebufenozide, including similar compounds, and evaluated their larvicidal activities, highlighting the potential application in pest control (Mao et al., 2004).

Solid Phase Synthesis of Peptides

Research into the application of related compounds in the solid phase synthesis of peptides has been conducted. G. Stavropoulos et al. (2004) demonstrated the use of polymer-bound N-tritylhydrazines, which are structurally similar, in the solid phase synthesis of partially protected peptide hydrazides (Stavropoulos et al., 2004).